Cas no 199474-10-7 ([1]Benzopyrano[2,3-b]pyrrol-4(1H)-one, 1,3,6-trimethyl-)

• Product Name: [1]Benzopyrano[2,3-b]pyrrol-4(1H)-one, 1,3,6-trimethyl-
• CAS No: 199474-10-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1391235
• Update Time: 2024-08-16

[1]Benzopyrano[2,3-b]pyrrol-4(1H)-one, 1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[2,3-b]pyrrol-4(1H)-one, 1,3,6-trimethyl-

• Inchi： 1S/C14H13NO2/c1-8-4-5-11-10(6-8)13(16)12-9(2)7-15(3)14(12)17-11/h4-7H,1-3H3
• InChI Key： BIEDAHRUZYBIEU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C2C(=O)C3=CC(C)=CC=C3OC1=2

Computed Properties

• Exact Mass: 227.09469

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 398.6±42.0 °C(Predicted)
• PSA: 31.23
• pka: -5.76±0.20(Predicted)